Cas no 83538-74-3 (Carbamothioic acid,[4-[(4-nitrophenyl)amino]phenyl]-, O-phenyl ester (9CI))

• Product Name: Carbamothioic acid,[4-[(4-nitrophenyl)amino]phenyl]-, O-phenyl ester (9CI)
• CAS No: 83538-74-3
• MF: C₁₉H₁₅N₃O₃S
• MW: 365.405702829361
• CID: 724704
• PubChem ID: 5487655
• Update Time: 2024-10-26

Carbamothioic acid,[4-[(4-nitrophenyl)amino]phenyl]-, O-phenyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Carbamothioic acid,[4-[(4-nitrophenyl)amino]phenyl]-, O-phenyl ester (9CI)
• [4-(4-nitroanilino)-2-phenylphenyl]carbamothioic S-acid
• Carbamothioic acid, (4-((4-nitrophenyl)amino)phenyl)-, O-phenyl ester
• Phenithionate
• DTXCID50154921
• Phenyl-4-nitrodiphenylamine-4'-thiocarbamate
• DTXSID50232430
• 83538-74-3

• Inchi： 1S/C19H15N3O3S/c23-22(24)17-12-10-15(11-13-17)20-14-6-8-16(9-7-14)21-19(26)25-18-4-2-1-3-5-18/h1-13,20H,(H,21,26)
• InChI Key： APHVAXJCHYGZAZ-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(NC2C=CC(NC(OC3C=CC=CC=3)=S)=CC=2)=CC=1)=O

Computed Properties

• Exact Mass: 365.083412
• Monoisotopic Mass: 365.083412
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88
• XLogP3: 4.7

Experimental Properties

• Density: 1.388
• Refractive Index: 1.723